![molecular formula C19H18BrN3O2 B4682889 6-bromo-N-(3-methoxypropyl)-2-(3-pyridinyl)-4-quinolinecarboxamide](/img/structure/B4682889.png)
6-bromo-N-(3-methoxypropyl)-2-(3-pyridinyl)-4-quinolinecarboxamide
Overview
Description
6-bromo-N-(3-methoxypropyl)-2-(3-pyridinyl)-4-quinolinecarboxamide is a chemical compound with potential applications in scientific research. This compound belongs to the quinolinecarboxamide family and has been studied for its mechanism of action, physiological effects, and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 6-bromo-N-(3-methoxypropyl)-2-(3-pyridinyl)-4-quinolinecarboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as protein kinases, which are involved in cell signaling pathways. This inhibition may contribute to the compound's potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in certain cancer cell lines. Additionally, it has been shown to decrease the production of inflammatory cytokines, which may contribute to its potential anti-inflammatory effects. Further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-N-(3-methoxypropyl)-2-(3-pyridinyl)-4-quinolinecarboxamide in lab experiments is its potential therapeutic applications. Its activity against cancer cell lines and potential use in the treatment of neurodegenerative diseases make it a promising compound for further study. However, one limitation of using this compound is its unknown toxicity profile, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 6-bromo-N-(3-methoxypropyl)-2-(3-pyridinyl)-4-quinolinecarboxamide. One direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, further studies are needed to determine its toxicity profile and potential side effects. Another direction is to explore its potential therapeutic applications in the treatment of cancer and neurodegenerative diseases. Finally, further research is needed to develop more efficient and cost-effective synthesis methods for this compound.
Scientific Research Applications
6-bromo-N-(3-methoxypropyl)-2-(3-pyridinyl)-4-quinolinecarboxamide has been studied for its potential applications in scientific research. It has been shown to have activity against certain cancer cell lines, making it a potential candidate for cancer research. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. It has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
6-bromo-N-(3-methoxypropyl)-2-pyridin-3-ylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrN3O2/c1-25-9-3-8-22-19(24)16-11-18(13-4-2-7-21-12-13)23-17-6-5-14(20)10-15(16)17/h2,4-7,10-12H,3,8-9H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBWOPPMOXAGAMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)C1=CC(=NC2=C1C=C(C=C2)Br)C3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.